2,2-Di(prop-1-en-2-yl)cyclobutan-1-one

• CAS No.: 61406-23-3
• Molecular Formula: C10H14O
• Molecular Weight: 150.22 g/mol
• IUPAC Name: 2,2-bis(prop-1-en-2-yl)cyclobutan-1-one
• InChI: InChI=1S/C10H14O/c1-7(2)10(8(3)4)6-5-9(10)11/h1,3,5-6H2,2,4H3
• InChI Key: QUMLPNRCTYIVPN-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1(CCC1=O)C(=C)C

Description

2,2-Di(prop-1-en-2-yl)cyclobutan-1-one is a cyclobutanone derivative featuring two prop-1-en-2-yl substituents at the 2-position of the four-membered ketone ring. This compound belongs to a class of strained cyclic ketones, where the cyclobutanone core introduces significant ring strain, influencing its reactivity and physical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,2-Di(prop-1-en-2-yl)cyclobutan-1-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of 1,3-butadiene with a suitable cyclobutanone precursor in the presence of a catalyst. The reaction conditions often require elevated temperatures and pressures to facilitate the cyclization process.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized catalysts can enhance the efficiency and yield of the desired product. Additionally, purification steps such as distillation and recrystallization are employed to obtain high-purity 2,2-Di(prop-1-en-2-yl)cyclobutan-1-one .

Chemical Reactions Analysis

Types of Reactions: 2,2-Di(prop-1-en-2-yl)cyclobutan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using hydrogen gas and a metal catalyst (e.g., palladium on carbon) can convert the compound into cyclobutanol derivatives.

Substitution: Nucleophilic substitution reactions can occur at the prop-1-en-2-yl groups, leading to the formation of various substituted cyclobutane derivatives.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Hydrogen gas, palladium on carbon, mild temperatures.

Substitution: Nucleophiles such as halides, amines, or alcohols under appropriate conditions.

Major Products: The major products formed from these reactions include ketones, carboxylic acids, cyclobutanol derivatives, and various substituted cyclobutane compounds .

Scientific Research Applications

2,2-Di(prop-1-en-2-yl)cyclobutan-1-one has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development due to its unique structural features.

Industry: Utilized in the production of specialty chemicals and materials with specific properties

Mechanism of Action

The mechanism of action of 2,2-Di(prop-1-en-2-yl)cyclobutan-1-one involves its interaction with molecular targets and pathways. The compound can act as a ligand, binding to specific receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways depend on the specific application and context of use. For example, in biological systems, it may interact with cellular proteins, affecting signal transduction pathways and cellular functions .

Comparison with Similar Compounds

2-(Prop-2-en-1-ylidene)cyclopentan-1-one (CAS 62716-61-4)

• Structure: Cyclopentanone fused with a conjugated propenylidene group at the 2-position .
• Key Differences: Larger ring size (5-membered vs. 4-membered) reduces ring strain compared to cyclobutanone derivatives. Substituent geometry: A single conjugated propenylidene group vs. two non-conjugated isopropenyl groups.
• Reactivity: The conjugated system in 2-(prop-2-en-1-ylidene)cyclopentan-1-one may enhance electrophilic reactivity at the carbonyl group, whereas the steric bulk of two isopropenyl groups in the cyclobutanone analog could hinder nucleophilic attacks .

Cyclohexene Derivatives with Isopropenyl Groups

Methyl (R,E)-2-(2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ylidene)hydrazine-1-carbodithioate (Compound 5 in )

• Structure : Cyclohexene ring with a prop-1-en-2-yl substituent and a hydrazine-carbodithioate functional group .
• Key Differences: Six-membered ring vs. four-membered cyclobutanone. Additional heteroatoms (sulfur, nitrogen) alter electronic properties and biological activity.

Steroidal Compounds with Isopropenyl Substituents

16-Amino-9,13-dimethyl-17-(prop-1-en-2-yl)-hexadecahydro-1H-cyclopenta[a]phenanthren-3-ol (Asmatol, Compound 2 in )

• Structure : Steroid backbone with a prop-1-en-2-yl group at position 17 .
• Key Differences: Complex polycyclic framework vs. simple cyclobutanone. The isopropenyl group in asmatol contributes to lipophilicity and anti-ulcerogenic activity (55.84% protection in assays), whereas the cyclobutanone derivative’s biological properties remain unexplored .

Data Table: Structural and Functional Comparisons

Compound Name	Core Structure	Substituents	Key Properties/Applications	Reference
2,2-Di(prop-1-en-2-yl)cyclobutan-1-one	Cyclobutanone	Two prop-1-en-2-yl groups at C2	High ring strain; potential synthetic intermediate	N/A
2-(Prop-2-en-1-ylidene)cyclopentan-1-one	Cyclopentanone	Conjugated propenylidene at C2	Enhanced electrophilicity
Compound 5 ()	Cyclohexene	Prop-1-en-2-yl + carbodithioate	Synthetic versatility (87% yield)
Asmatol (Compound 2, )	Steroid	Prop-1-en-2-yl at C17	Anti-ulcerogenic activity (55.84%)

Research Findings and Implications

• Synthetic Challenges : The steric hindrance from two isopropenyl groups in 2,2-Di(prop-1-en-2-yl)cyclobutan-1-one may complicate crystallization, necessitating advanced refinement tools like SHELXL for structural analysis .
• Biological Potential: While asmatol demonstrates anti-ulcerogenic effects, the biological activity of the cyclobutanone derivative remains unstudied. Its strained ring could, in theory, interact with enzymes or receptors in novel ways .
• Comparative Reactivity: Cyclopentanone derivatives exhibit greater stability and distinct reactivity patterns due to reduced ring strain, highlighting the unique role of the cyclobutanone core in small-molecule design .

Notes on Evidence Limitations

• No direct data on 2,2-Di(prop-1-en-2-yl)cyclobutan-1-one were found in the provided evidence. Comparisons rely on structurally related compounds.
• Experimental validation is required to confirm theoretical predictions about its physical, chemical, or biological properties.